Cas no 1804863-16-8 (2-(Bromomethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-acetonitrile)

• Product Name: 2-(Bromomethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-acetonitrile
• CAS No: 1804863-16-8
• MF: C₁₀H₅BrF₆N₂O
• MW: 363.05392241478
• CID: 4844973
• Update Time: 2025-10-28

2-(Bromomethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-acetonitrile

• Inchi： 1S/C10H5BrF6N2O/c11-3-7-5(1-2-18)8(20-10(15,16)17)6(4-19-7)9(12,13)14/h4H,1,3H2
• InChI Key： HAPXVKKNZWIMRV-UHFFFAOYSA-N
• SMILES： BrCC1C(CC#N)=C(C(C(F)(F)F)=CN=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 376
• XLogP3: 3.2
• Topological Polar Surface Area: 45.9

Additional information on 2-(Bromomethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-acetonitrile

Introduction to 2-(Bromomethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-acetonitrile (CAS No. 1804863-16-8) and Its Applications in Modern Chemical Biology

2-(Bromomethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-acetonitrile (CAS No. 1804863-16-8) is a highly specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and versatile reactivity. This compound, featuring a pyridine core substituted with a bromomethyl group, a trifluoromethoxy group, and a trifluoromethyl group, as well as an acetonitrile moiety, presents an intriguing platform for the development of novel pharmaceuticals and agrochemicals.

The presence of the bromomethyl group makes this compound particularly useful in cross-coupling reactions, such as Suzuki-Miyaura and Heck reactions, which are fundamental in constructing complex molecular architectures. The trifluoromethoxy and trifluoromethyl groups introduce electron-withdrawing effects and metabolic stability, making it an attractive intermediate in drug design. These features have been exploited in recent studies to develop innovative therapeutic agents targeting various diseases.

In recent years, there has been a surge in research focusing on the development of small-molecule inhibitors for cancer therapy. The structural motifs present in 2-(Bromomethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-acetonitrile have been found to be particularly effective in disrupting key signaling pathways involved in tumor growth and progression. For instance, studies have demonstrated its potential in inhibiting kinases that are overexpressed in certain cancers, thereby offering a promising lead for the development of next-generation anticancer drugs.

Moreover, the compound has shown promise in the field of immunology. Researchers have utilized its reactive bromomethyl group to conjugate it with antigens, creating novel immunotherapeutic agents that can elicit strong immune responses. This approach has been particularly effective in the development of vaccines against infectious diseases and cancer immunotherapy.

The trifluoromethoxy and trifluoromethyl substituents not only enhance the compound's metabolic stability but also improve its binding affinity to biological targets. This has led to the discovery of several high-affinity ligands for G protein-coupled receptors (GPCRs), which are involved in a wide range of physiological processes. The ability to fine-tune these interactions through structural modifications has opened up new avenues for the development of drugs targeting neurological disorders, cardiovascular diseases, and metabolic conditions.

Recent advancements in computational chemistry have further enhanced the utility of 2-(Bromomethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-acetonitrile. Molecular modeling studies have revealed that the compound can be effectively designed to interact with specific amino acid residues in target proteins, providing insights into its mechanism of action. These insights have been crucial in optimizing drug candidates for better efficacy and reduced side effects.

The synthesis of this compound involves multi-step organic transformations that highlight its synthetic versatility. The introduction of the bromomethyl group at the 2-position of the pyridine ring is achieved through bromination followed by nucleophilic substitution. Subsequent functionalization with trifluoromethoxy and trifluoromethyl groups further diversifies its chemical properties. The final step involves acetonitrile introduction via nucleophilic addition or condensation reactions.

In conclusion, 2-(Bromomethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-acetonitrile (CAS No. 1804863-16-8) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it an invaluable tool for developing novel therapeutics targeting various diseases. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in advancing chemical biology and drug discovery efforts worldwide.